- Insight into the solvent, temperature and time effects on the hydrogenolysis of hydrolyzed ligninBioresource Technology, 2016, 221, 568-575,
Cas no 876-20-0 (2-Phenylethyl-1,1,2,2-d4-amine)

876-20-0 structure
Product name:2-Phenylethyl-1,1,2,2-d4-amine
2-Phenylethyl-1,1,2,2-d4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenylethyl-1,1,2,2-d4-amine
- 2,5-diethyl phenol
- Phenol, 2,5-diethyl-
- 2,5diethylphenol
- SCHEMBL593741
- 876-20-0
- UNII-XQ1WLB600M
- NS00010672
- DTXSID601043546
- MB23814
- XQ1WLB600M
- 2,5-Diethylphenol
-
- Inchi: InChI=1S/C10H14O/c1-3-8-5-6-9(4-2)10(11)7-8/h5-7,11H,3-4H2,1-2H3
- InChI Key: AQFCDVGUEQOTAC-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 150.104465066g/mol
- Monoisotopic Mass: 150.104465066g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 65
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 20.2Ų
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: White solid
- Density: 0.997 g/mL at 25 °C
- Boiling Point: 197-200 °C(lit.)
2-Phenylethyl-1,1,2,2-d4-amine Production Method
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium , Chromium chloride (CrCl3) Solvents: Methanol ; 4 h, 2 MPa, 280 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Catalysts: Tungstic acid (H2WO4) ; rt → 300 °C; 6 h, 300 °C
Reference
Highly selective conversion of guaiacol to tert-butylphenols in supercritical ethanol over a H2WO4 catalyst
RSC Advances,
2019,
9(5),
2764-2771
,
2-Phenylethyl-1,1,2,2-d4-amine Raw materials
2-Phenylethyl-1,1,2,2-d4-amine Preparation Products
- 2-(2,5-dimethoxyphenyl)propanal (52417-48-8)
- Benzene,1,4-diethyl-2-methyl- (13632-94-5)
- 2,6-Di-tert-butyl-4-ethylphenol (4130-42-1)
- 2-tert-butyl-5-methylphenol (88-60-8)
- 2-Ethoxyphenol (94-71-3)
- 2,4-bis(2-methylbutan-2-yl)phenol (120-95-6)
- Phenol,2-ethyl-4,5-dimethyl- (2219-78-5)
- Phenol,2-(1,1-dimethylethyl)-3-methyl- (13037-79-1)
- Benzene,1-ethyl-3,5-bis(1-methylethyl)- (15181-13-2)
- Hexamethylbenzene (87-85-4)
- 3,5-Di-tert-butylcatechol (1020-31-1)
- 3,5-Di-tert-butyl-4-hydroxybenzaldehyde (1620-98-0)
- Benzene,1-ethoxy-4-methoxy- (5076-72-2)
- Benzene, 4-butyl-1,2-dimethoxy- (59056-76-7)
- 2-Phenylethyl-1,1,2,2-d4-amine (876-20-0)
- 2,4-Diisopropylphenol (2934-05-6)
- 4-Ethoxy-3-methoxytoluene (33963-27-8)
- 2-Ethyl-1,4-dimethylbenzene (1758-88-9)
- Phenol, 2-(1,1-dimethyl-2-propen-1-yl)-3,6-dimethyl- (92617-73-7)
- Phenol,2,6-bis(1,1-dimethylethyl)-4-(methoxymethyl)- (87-97-8)
- 1,2-Diethoxy-4-ethylbenzene (131358-04-8)
- 1,2,3,4,5-pentamethylbenzene (700-12-9)
- 2,5-Di-tert-amylhydroquinone (79-74-3)
- o-Cymene (527-84-4)
- 4-Ethyltoluene (622-96-8)
- 2,3-Dihydro-2,2,4,6-tetramethylbenzofuran (3698-49-5)
- Phenol,2,4,6-tris(1-methylethyl)- (2934-07-8)
- 1,2-Diethoxybenzene (2050-46-6)
- Benzene,2-(1,1-dimethylethyl)-1,4-dimethoxy- (21112-37-8)
- 2-Ethyl-6-methylphenol (1687-64-5)
- 4-Sec-Butyl-2,6-di-tert-butylphenol (17540-75-9)
- Benzene, 1-methoxy-4-(1-methylpropyl)- (4917-90-2)
- 2,3-Dihydro-2,3,4,5-tetramethyl-1H-inden-1-one (2102473-49-2)
- 1-Ethyl-3,5-dimethylbenzene (934-74-7)
- Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl- (60772-80-7)
- 2-Ethyl-5-methylphenol (1687-61-2)
- Phenol,2,3,4,6-tetramethyl- (3238-38-8)
- 2,3,6-Trimethylphenol (2416-94-6)
- 2,5-Diisopropylphenol (35946-91-9)
- 2,6-Di-tert-butylphenol (128-39-2)
- Thymol (89-83-8)
- 2,4,6-Trimethylphenol (527-60-6)
- Propofol (2078-54-8)
- 6-tert-Butyl-2,4-xylenol (1879-09-0)
- Phenol,2,3,5,6-tetramethyl- (527-35-5)
- 2,6-Bis(1,1-dimethylethyl)-1,4-benzenediol (Technical Grade) (2444-28-2)
- 5-Isopropyl-m-xylene (~85%) (4706-90-5)
- 3,5-Di-tert-butylphenol (1138-52-9)
2-Phenylethyl-1,1,2,2-d4-amine Related Literature
-
Kunfeng Chen,Shu Yin,Dongfeng Xue Nanoscale, 2015,7, 1161-1166
-
Paul D. Boyle,Richard J. Puddephatt Chem. Commun., 2015,51, 10334-10336
-
Renate Weiß,Sebastian Gritsch,Günter Brader,Branislav Nikolic,Marc Spiller,Julia Santolin,Hedda K. Weber,Nikolaus Schwaiger,Sylvain Pluchon,Kristin Dietel Green Chem., 2021,23, 6501-6514
-
Yan-Ru Bao,Guo-Dong Chen,Hao Gao,Rong-Rong He,Yue-Hua Wu,Xiao-Xia Li,Dan Hu,Chuan-Xi Wang,Xing-Zhong Liu,Yan Li RSC Adv., 2015,5, 46252-46259
-
Fuping Zhang,Liu Liu,Long Chen,Yulin Shi New J. Chem., 2020,44, 10613-10620
-
Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
-
Sai Zhang,Xuetao Shen,Zhiping Zheng,Yuanyuan Ma J. Mater. Chem. A, 2015,3, 10504-10511
-
Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
-
Stella Totti,Mark C. Allenby,Susana Brito Dos Santos,Athanasios Mantalaris,Eirini G. Velliou RSC Adv., 2018,8, 20928-20940
-
10. A catalytic multicomponent coupling reaction for the enantioselective synthesis of spiroacetals†Lara Cala,Abraham Mendoza,Francisco J. Fañanás,Félix Rodríguez Chem. Commun., 2013,49, 2715-2717
876-20-0 (2-Phenylethyl-1,1,2,2-d4-amine) Related Products
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